molecular formula C26H21NO4 B13390431 3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

Cat. No.: B13390431
M. Wt: 411.4 g/mol
InChI Key: LFBRVTFSDMMKFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid is a synthetic amino acid derivative featuring a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group on the α-amino group and a 3-ethynylphenyl substituent on the β-carbon. Fmoc-protected amino acids are widely used in solid-phase peptide synthesis (SPPS) due to the base-labile nature of the Fmoc group, which allows orthogonal deprotection under mild conditions . The ethynylphenyl moiety introduces an alkyne functional group, enabling applications in bioorthogonal "click" chemistry for conjugation or crosslinking .

Properties

Molecular Formula

C26H21NO4

Molecular Weight

411.4 g/mol

IUPAC Name

3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

InChI

InChI=1S/C26H21NO4/c1-2-17-8-7-9-18(14-17)15-24(25(28)29)27-26(30)31-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h1,3-14,23-24H,15-16H2,(H,27,30)(H,28,29)

InChI Key

LFBRVTFSDMMKFU-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC=CC(=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparison of Structural Analogues

Compound Name Substituent (R) Molecular Formula Molecular Weight Melting Point (°C) Key Applications/Synthesis Notes Reference ID
3-(2-chlorophenyl)-2-Fmoc-aminopropanoic acid 2-chlorophenyl C₂₄H₂₀ClNO₄ 421.88 Not reported Peptide synthesis; SPPS intermediates
3-(4-ethoxyphenyl)-2-Fmoc-aminopropanoic acid (Fmoc-D-Tyr(4-Et)-OH) 4-ethoxyphenyl C₂₆H₂₅NO₅ 455.48 Not reported Peptide modification; chiral resolution
3-(2-bromophenyl)-2-Fmoc-aminopropanoic acid 2-bromophenyl C₂₄H₂₀BrNO₄ 482.33 Not reported Radiolabeling precursors
3-(tert-butoxycarbonylamino)-2-Fmoc-aminopropanoic acid (Fmoc-Dap(Boc)-OH) tert-butoxycarbonylamino C₂₃H₂₆N₂O₆ 450.47 Not reported Branched peptide synthesis
3-(2-hydroxyethylsulfanyl)-2-Fmoc-aminopropanoic acid 2-hydroxyethylsulfanyl C₂₁H₂₁NO₅S 399.46 116–117 Thioether-based crosslinkers
3-(indol-3-yl)-2-Fmoc-aminopropanoic acid (Fmoc-Trp(Boc)-OH) Indol-3-yl C₃₁H₂₈N₂O₅ 532.57 Not reported Tryptophan analogs for SPPS

Key Comparative Insights

Reactivity and Functional Group Compatibility

  • Electron-Withdrawing Groups (EWGs): Chloro (Cl) and bromo (Br) substituents (e.g., ) increase the electrophilicity of the aromatic ring, enhancing stability toward nucleophilic attack but reducing solubility in polar solvents.
  • Electron-Donating Groups (EDGs): Ethoxy (OEt) groups (e.g., ) improve solubility in organic solvents and modulate π-π stacking interactions in peptide assemblies.

Physicochemical Properties

  • Melting Points: Hydrophilic substituents (e.g., hydroxyethylsulfanyl ) lower melting points compared to aromatic analogs.
  • Chirality: D- and L-enantiomers (e.g., vs. ) exhibit distinct crystallization behaviors and biological activities.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.